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Compound of Interest

Compound Name: 1,10-Diaminodecane

Cat. No.: B146516 Get Quote

1,10-Diaminodecane: A Technical Safety and
Handling Guide
For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides comprehensive safety data and handling precautions for

1,10-Diaminodecane (CAS No. 646-25-3). The information is compiled from various safety

data sheets (SDS) and chemical databases to ensure a thorough understanding of the hazards

and the necessary precautions for its use in a laboratory or research setting.

Chemical and Physical Properties
1,10-Diaminodecane is a white to light yellow powder or solid with a corrosive nature.[1] It is

soluble in ethanol and slightly soluble in chloroform and methanol.[2] It is important to note that

it can react with carbon dioxide in the air to form a salt.[2]
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Property Value Reference

Molecular Formula C10H24N2 [3][4][5]

Molecular Weight 172.31 g/mol [4][6][7]

Appearance
White to light yellow powder,

chunks, or solid
[1][2][8]

Melting Point 59-63 °C / 138.2-145.4 °F [2][6][8]

Boiling Point 140 °C @ 12 mmHg [2][6][8]

Water Solubility 5.9 g/L at 20°C [2]

Vapor Pressure 0.02 Pa at 20°C [2]

pKa 10.97 ± 0.10 (Predicted) [2]

LogP 0.3 at 25°C [2]

Hazard Identification and Classification
1,10-Diaminodecane is classified as a hazardous chemical.[8] It is corrosive and can cause

severe skin burns and eye damage.[8][9] It is also harmful if swallowed and may cause

respiratory irritation.[8][10]

Hazard Classification Category GHS Hazard Statement

Acute Toxicity, Oral Category 4 H302: Harmful if swallowed

Skin Corrosion/Irritation Category 1B
H314: Causes severe skin

burns and eye damage

Serious Eye Damage/Eye

Irritation
Category 1

H314: Causes severe skin

burns and eye damage

Specific target organ toxicity

(single exposure)
Category 3 May cause respiratory irritation

Signal Word: Danger[8][10]
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Hazard Symbols:

alt text

alt text

Toxicological Data
The toxicological properties of 1,10-Diaminodecane have not been fully investigated.[1]

However, available data indicates its potential for acute toxicity.

Route of Exposure Species Toxicity Value Reference

Oral Rat LD50: 500 mg/kg [3]

Intraperitoneal Mouse LDLo: 125 mg/kg [11]

Note: Detailed experimental protocols for the cited toxicity studies are not publicly available in

the provided safety data sheets. These values should be used as an indication of the potential

hazard.

Handling and Storage Precautions
Proper handling and storage are crucial to minimize the risks associated with 1,10-
Diaminodecane.

Handling:

Use only in a well-ventilated area or under a chemical fume hood.[1][8]

Avoid breathing dust, vapor, mist, or gas.[1][10]

Do not get in eyes, on skin, or on clothing.[1]

Wash hands and any exposed skin thoroughly after handling.[8][10]

Do not eat, drink, or smoke when using this product.[8][10]

Minimize dust generation and accumulation.[1]
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Wear appropriate personal protective equipment (PPE), including chemical safety goggles,

protective gloves, and a lab coat.[1][8][9]

Follow OSHA respirator regulations if exposure limits are exceeded or if irritation occurs.[1]

[8]

Storage:

Keep the container tightly closed in a dry, cool, and well-ventilated place.[1][8]

Store in a corrosives area.[1][8]

Store locked up.[3][10]

Incompatible materials include acids, acid anhydrides, and acid chlorides.[8]

Emergency Procedures
Immediate action is required in case of exposure or a spill.

First-Aid Measures:

Eye Contact: Immediately flush eyes with plenty of water for at least 15-30 minutes, also

under the eyelids.[1][8] Seek immediate medical attention.[1][8]

Skin Contact: Immediately flush skin with plenty of water for at least 15 minutes while

removing contaminated clothing and shoes.[1] Seek immediate medical attention.[1] Wash

clothing before reuse and destroy contaminated shoes.[1]

Ingestion: Do NOT induce vomiting.[1][8] If the person is conscious and alert, rinse their

mouth and drink 2-4 cupfuls of milk or water.[1] Never give anything by mouth to an

unconscious person.[1][8] Seek immediate medical attention.[1][8]

Inhalation: Remove the person to fresh air immediately.[1][8] If breathing is difficult, give

oxygen.[1] If breathing has ceased, apply artificial respiration using a suitable mechanical

device.[1] Do NOT use mouth-to-mouth resuscitation.[1][8] Seek immediate medical

attention.[1][8]
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Fire-Fighting Measures:

Extinguishing Media: Use foam, dry chemical, or carbon dioxide.[1][8]

Hazards from Combustion: During a fire, irritating and highly toxic gases such as nitrogen

oxides (NOx), carbon monoxide (CO), and carbon dioxide (CO2) may be generated.[8]

Protective Equipment: Wear a self-contained breathing apparatus (SCBA) in pressure-

demand, MSHA/NIOSH (approved or equivalent), and full protective gear.[1][8]

Accidental Release Measures:

Personal Precautions: Evacuate personnel to safe areas.[8] Use personal protective

equipment as required.[8] Avoid contact with skin, eyes, or clothing.[8]

Environmental Precautions: Prevent further leakage or spillage if safe to do so.[10] Do not let

the chemical enter drains.[10]

Containment and Cleanup: Vacuum or sweep up the material and place it into a suitable

disposal container.[1] Avoid generating dusty conditions.[1][8]

Experimental Workflow and Diagrams
Spill Response Workflow
The following diagram outlines the logical steps for responding to a 1,10-Diaminodecane spill.
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Spill of 1,10-Diaminodecane Occurs

Evacuate Immediate Area
and Alert Others

Assess the Spill
(Size and Location)

Don Appropriate PPE
(Gloves, Goggles, Respirator, Lab Coat)

Contain the Spill
(Use inert absorbent material)

Neutralize if Safe and Appropriate
(Consult SDS)

Carefully Sweep or
Vacuum Spill into a

Labeled Waste Container

Decontaminate the Area
and Equipment

Dispose of Waste
According to Regulations

Report the Incident

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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